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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate

CAS No.: 65853-67-0

Cat. No.: B1297528

Get Quote

Executive Summary (BLUF)
Phenyl 3-methoxybenzoate is an organic ester intermediate used in synthesis.[1] Proper

disposal requires strict adherence to incineration protocols. Under no circumstances should this

compound be discharged into municipal water systems (sinks) due to low water solubility and

potential aquatic toxicity.

Primary Disposal Path: High-temperature incineration via licensed waste contractor.[1]

Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).

[2]

Immediate Action: Segregate from strong oxidizers and strong bases.

Chemical Identity & Hazard Profile
Before disposal, the waste generator must understand the chemical properties that dictate the

waste stream.
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Parameter Specification

Chemical Name Phenyl 3-methoxybenzoate

CAS Number 65853-67-0

Molecular Formula C₁₄H₁₂O₃

Physical State Solid (typically white to off-white powder)

Solubility
Insoluble in water; Soluble in DCM, Ethyl

Acetate, DMSO

Flash Point
>100°C (Predicted) - Classified as Combustible,

not Flammable

Hazard Assessment (GHS Classification)
Based on structural analogues (Phenyl benzoate, Anisic acid esters) and precautionary

principles.

Hazard Code Description PPE Requirement

H315 Causes skin irritation Nitrile Gloves (0.11mm min)

H319 Causes serious eye irritation
Safety Goggles (ANSI Z87.[1]

[3]1)

H411
Toxic to aquatic life with long-

lasting effects
Prevent drain entry

Waste Characterization & Segregation Logic
Effective disposal relies on correct waste stream characterization. This compound is an Ester.

[4][5][6]

The "Self-Validating" Segregation System
To ensure you are placing this chemical in the correct stream, ask these two questions:

Is it in solution?
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If YES: Does the solvent contain halogens (e.g., Dichloromethane, Chloroform)?

Action: Dispose in Halogenated Waste.

If YES: Is the solvent non-halogenated (e.g., Methanol, Acetone, Ethyl Acetate)?

Action: Dispose in Non-Halogenated Waste.

Is it a pure solid?

Action: Dispose in Solid Hazardous Waste container for incineration.

Critical Note: Never mix this ester with Strong Bases (e.g., NaOH, KOH) in the waste container.

This will trigger hydrolysis, generating Phenol and 3-Methoxybenzoic acid, potentially altering

the pH and heat profile of the waste container unexpectedly.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Expired reagent or excess solid from weighing.

Containment: Transfer the solid into a sealable, chemically compatible secondary container

(e.g., polyethylene bag or screw-top jar).

Labeling: Affix a hazardous waste label. Clearly write:

"Phenyl 3-methoxybenzoate"[1][3][7][8]

"Solid Organic Waste"[3]

"Toxic / Irritant"[1]

Disposal: Place the sealed container into the laboratory's designated Solid Hazardous Waste

Drum (usually a blue or black open-top drum).

Verification: Ensure the drum lid is clamped shut immediately after addition.

Protocol B: Liquid Waste (Mother Liquors / Rinsates)
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Scenario: Reaction mixtures or cleaning solvents containing the compound.[9]

Solvent Check: Identify the primary solvent.

Pouring: Using a funnel, pour the solution into the appropriate carboy (Halogenated vs. Non-

Halogenated).

Headspace: Leave at least 10% headspace in the carboy to allow for vapor expansion.

Log Entry: Immediately write the full chemical name and approximate volume on the carboy's

waste log. Do not use abbreviations.

Protocol C: Spill Management (Immediate Response)
Scenario: Benchtop spill of solid powder.

Isolate: Mark the area. Don PPE (Gloves, Goggles, Lab Coat).[5]

Dry Clean: Do not wet the powder initially (this spreads the contamination). Gently sweep the

solid into a dustpan using a brush.

Wet Wipe: Once the bulk solid is removed, clean the surface with a paper towel soaked in

Ethanol or Acetone (to solubilize the ester), followed by a soap and water wash.

Disposal: Place the swept powder and the contaminated paper towels into a Solid

Hazardous Waste bag.

Decision Workflow (Visualization)
The following diagram illustrates the decision logic for disposing of Phenyl 3-
methoxybenzoate to ensure compliance with RCRA and local safety standards.
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Figure 1: Decision tree for the segregation of Phenyl 3-methoxybenzoate waste streams.

Regulatory Compliance (RCRA)
While Phenyl 3-methoxybenzoate is not explicitly listed on the EPA's P-List (Acutely

Hazardous) or U-List (Toxic Waste), it is regulated under the Resource Conservation and

Recovery Act (RCRA) based on its characteristics when mixed with solvents.[1]

Ignitability (D001): If mixed with flammable solvents (Flash point <60°C).
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Toxicity: Due to aquatic toxicity potential, it must not be landfilled.

Labeling Requirement: All containers must be labeled "Hazardous Waste" with the specific

contents listed. "Organic Waste" is insufficient; specific chemical names are required for the

waste contractor to determine incineration parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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